Cas no 103093-92-1 (Bemisiose)

• Product Name: Bemisiose
• CAS No: 103093-92-1
• MF: C₁₈H₃₂O₁₆
• MW: 504.437088012695
• CID: 218115
• PubChem ID: 14605942
• Update Time: 2024-03-01

Bemisiose Chemical and Physical Properties

Names and Identifiers

• Bemisiose
• α-maltosyl α-glucoside
• 4)- (9CI)
• 76B4LOB2YC
• glucosyl trehalose
• MALTOOLIGOSYLTREHALOSE
• Glcalpha1-4Glcalpha1-1alphaGlc
• C06400
• 4-alpha-D-(1,4-alpha-D-Glucanosyl)n trehalose
• Q27266476
• 1-alpha-D-[(1->4)-alpha-D-Glucosyl](n-1)-alpha-D-glucopyranoside
• alpha-D-Glucopyranoside, alpha-D-glucopyranosyl o-alpha-D-glucopyranosyl-(1->4)-

• Inchi： 1S/C18H32O16/c19-1-4-7(22)9(24)12(27)16(30-4)33-15-6(3-21)32-18(14(29)11(15)26)34-17-13(28)10(25)8(23)5(2-20)31-17/h4-29H,1-3H2/t4-,5-,6-,7-,8-,9+,10+,11-,12-,13-,14-,15-,16-,17-,18-/m1/s1
• InChI Key： CAKGLMPBYAPFCR-UWBMNBDUSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 504.16903493g/mol
• Monoisotopic Mass: 504.16903493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 269
• XLogP3: -6.3

Experimental Properties

• PSA: 268.68000
• LogP: -7.57300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides